Cas no 1458630-80-2 (benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate)

Benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate is a specialized organic compound featuring both a chlorosulfonyl group and a carbamate moiety, making it a versatile intermediate in synthetic chemistry. The chlorosulfonyl group enhances reactivity, enabling efficient derivatization for applications in pharmaceuticals, agrochemicals, and material science. The carbamate functionality provides stability while allowing further functionalization under controlled conditions. Its branched alkyl structure contributes to steric effects, influencing selectivity in reactions. This compound is particularly valuable for constructing complex molecular architectures, such as sulfonamide-based drugs or polymer precursors. Proper handling is required due to the reactive chlorosulfonyl group, which necessitates anhydrous conditions and inert atmospheres for storage and use.
benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate structure
1458630-80-2 structure
Product Name:benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate
CAS No:1458630-80-2
MF:C13H18ClNO4S
MW:319.8043217659
CID:6424343
PubChem ID:72193206
Update Time:2025-06-10

benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate
    • 1458630-80-2
    • benzyl N-[4-(chlorosulfonyl)-2-methylbutan-2-yl]carbamate
    • EN300-1440457
    • Inchi: 1S/C13H18ClNO4S/c1-13(2,8-9-20(14,17)18)15-12(16)19-10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3,(H,15,16)
    • InChI Key: BPVAOWGYAHQVFC-UHFFFAOYSA-N
    • SMILES: ClS(CCC(C)(C)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 319.0645069g/mol
  • Monoisotopic Mass: 319.0645069g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 80.8Ų

benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1440457-0.05g
benzyl N-[4-(chlorosulfonyl)-2-methylbutan-2-yl]carbamate
1458630-80-2
0.05g
$1020.0 2023-06-06
Enamine
EN300-1440457-0.1g
benzyl N-[4-(chlorosulfonyl)-2-methylbutan-2-yl]carbamate
1458630-80-2
0.1g
$1068.0 2023-06-06
Enamine
EN300-1440457-0.25g
benzyl N-[4-(chlorosulfonyl)-2-methylbutan-2-yl]carbamate
1458630-80-2
0.25g
$1117.0 2023-06-06
Enamine
EN300-1440457-0.5g
benzyl N-[4-(chlorosulfonyl)-2-methylbutan-2-yl]carbamate
1458630-80-2
0.5g
$1165.0 2023-06-06
Enamine
EN300-1440457-1.0g
benzyl N-[4-(chlorosulfonyl)-2-methylbutan-2-yl]carbamate
1458630-80-2
1g
$1214.0 2023-06-06
Enamine
EN300-1440457-2.5g
benzyl N-[4-(chlorosulfonyl)-2-methylbutan-2-yl]carbamate
1458630-80-2
2.5g
$2379.0 2023-06-06
Enamine
EN300-1440457-5.0g
benzyl N-[4-(chlorosulfonyl)-2-methylbutan-2-yl]carbamate
1458630-80-2
5g
$3520.0 2023-06-06
Enamine
EN300-1440457-10.0g
benzyl N-[4-(chlorosulfonyl)-2-methylbutan-2-yl]carbamate
1458630-80-2
10g
$5221.0 2023-06-06
Enamine
EN300-1440457-50mg
benzyl N-[4-(chlorosulfonyl)-2-methylbutan-2-yl]carbamate
1458630-80-2
50mg
$1020.0 2023-09-29
Enamine
EN300-1440457-100mg
benzyl N-[4-(chlorosulfonyl)-2-methylbutan-2-yl]carbamate
1458630-80-2
100mg
$1068.0 2023-09-29

Additional information on benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate

Comprehensive Overview of Benzyl N-4-(Chlorosulfonyl)-2-Methylbutan-2-Ylcarbamate (CAS No. 1458630-80-2)

Benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate (CAS No. 1458630-80-2) is a specialized organic compound widely recognized for its unique chemical properties and applications in pharmaceutical and agrochemical research. This compound, characterized by its chlorosulfonyl and carbamate functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 2-methylbutan-2-yl backbone, offers versatility in modular drug design, making it a focal point for researchers exploring novel therapeutic agents.

In recent years, the demand for high-purity intermediates like benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate has surged, driven by advancements in targeted drug delivery and green chemistry. Researchers are particularly interested in its role in prodrug development, where its sulfonyl chloride moiety enables selective conjugation with bioactive molecules. This aligns with the growing trend of precision medicine, where tailored molecular architectures are essential for minimizing off-target effects.

The compound’s CAS No. 1458630-80-2 is frequently searched in academic and industrial databases, reflecting its relevance in peptide coupling and enzyme inhibition studies. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity, ensuring compliance with stringent regulatory standards. Moreover, its stability under controlled conditions makes it a reliable candidate for high-throughput screening platforms.

From an environmental perspective, the synthesis of benzyl N-4-(chlorosulfonyl)-2-methylbutan-2-ylcarbamate is being optimized to reduce waste generation, aligning with the principles of sustainable chemistry. Innovations in catalytic processes and solvent-free reactions have significantly improved its production efficiency, addressing concerns about resource conservation. These developments resonate with the broader scientific community’s emphasis on eco-friendly synthesis and circular economy practices.

In the context of intellectual property, patents involving CAS No. 1458630-80-2 often highlight its utility in bioconjugation and prodrug activation. Its modular design allows for rapid derivatization, a feature highly valued in combinatorial chemistry. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s adaptability positions it as a valuable building block for lead optimization.

Looking ahead, the compound’s potential in biomaterials and nanotechnology applications is under exploration. Its ability to form stable linkages with polymers and nanoparticles opens avenues for smart drug carriers and diagnostic probes. Such interdisciplinary applications underscore its significance beyond traditional synthetic chemistry, catering to the evolving needs of personalized healthcare and advanced material sciences.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent